Methyl 2-(3-formylquinolin-2-yl)oxyacetate

• IUPAC Name: methyl 2-(3-formylquinolin-2-yl)oxyacetate
• InChI: InChI=1S/C13H11NO4/c1-17-12(16)8-18-13-10(7-15)6-9-4-2-3-5-11(9)14-13/h2-7H,8H2,1H3
• InChI Key: GILAAPPEZFFTHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=NC2=CC=CC=C2C=C1C=O
• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol

Description

Methyl 2-(3-formylquinolin-2-yl)oxyacetate is a chemical compound that has been extensively studied for its potential use in scientific research. It is a quinoline derivative that has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of methyl 2-(3-formylquinolin-2-yl)oxyacetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation and oxidative stress in the brain, which could help to slow the progression of neurodegenerative diseases.
Biochemical and Physiological Effects
Methyl 2-(3-formylquinolin-2-yl)oxyacetate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to reduce inflammation and oxidative stress in the brain, which could help to slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-(3-formylquinolin-2-yl)oxyacetate in lab experiments is that it is a relatively stable compound that can be easily synthesized. It also has a wide range of potential applications in medicinal chemistry and neuroscience research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which could make it difficult to design experiments that accurately measure its effects.

Future Directions

There are many potential future directions for research on methyl 2-(3-formylquinolin-2-yl)oxyacetate. One possible direction is to further investigate its potential use as an anti-cancer agent. Another possible direction is to study its effects on other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Additionally, future research could focus on developing more effective synthesis methods for this compound and on gaining a better understanding of its mechanism of action.

Synthesis Methods

Methyl 2-(3-formylquinolin-2-yl)oxyacetate can be synthesized through a multi-step process. The first step involves the reaction of 2-amino-3-cyano-4H-pyran with ethyl 2-bromoacetate to produce ethyl 2-(3-cyano-4H-pyran-2-yl)acetate. The second step involves the reaction of the ethyl ester with hydrazine hydrate to produce ethyl 2-(3-hydrazinyl-4H-pyran-2-yl)acetate. The third step involves the reaction of the hydrazine derivative with 2-chloro-3-formylquinoline to produce methyl 2-(3-formylquinolin-2-yl)oxyacetate.

Scientific Research Applications

Methyl 2-(3-formylquinolin-2-yl)oxyacetate has been studied for its potential use in scientific research. It has been found to have a variety of applications in the field of medicinal chemistry, including as a potential anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.